Cas no 2097971-46-3 (4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride)

• Product Name: 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride
• CAS No: 2097971-46-3
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 5723621
• PubChem ID: 126845832
• Update Time: 2025-06-11

4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040818358
• 2097971-46-3
• 4-(2-methoxyphenyl)-1,4-diazepan-5-one;hydrochloride
• starbld0034320
• 4-(2-methoxyphenyl)-1,4-diazepan-5-one hydrochloride
• F2167-8200
• 5H-1,4-Diazepin-5-one, hexahydro-4-(2-methoxyphenyl)-, hydrochloride (1:1)
• 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride

• Inchi： 1S/C12H16N2O2.ClH/c1-16-11-5-3-2-4-10(11)14-9-8-13-7-6-12(14)15;/h2-5,13H,6-9H2,1H3;1H
• InChI Key： RIYPMYJIDHQRPI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCCN1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride

4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride: A Comprehensive Overview

4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride (CAS No. 2097971-46-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as MDPV-HCl, is a member of the diazepane family and exhibits unique structural and pharmacological properties that make it a valuable candidate for various research applications.

The chemical structure of 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride is characterized by a diazepane ring fused with a ketone group and substituted with a methoxyphenyl moiety. The presence of these functional groups imparts specific chemical and biological activities, making it an interesting subject for study in both academic and industrial settings.

Recent research has focused on the potential therapeutic applications of 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride. Studies have shown that this compound possesses potent antidepressant and anxiolytic properties, which are attributed to its ability to modulate neurotransmitter systems in the brain. Specifically, it has been found to interact with serotonin and dopamine receptors, key players in mood regulation and anxiety disorders.

In addition to its potential as a therapeutic agent, 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride has also been explored for its use in neurodegenerative diseases. Research indicates that this compound may have neuroprotective effects, potentially slowing the progression of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the compound's ability to reduce oxidative stress and inflammation in neuronal cells.

The synthesis of 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride involves several well-established organic chemistry techniques. One common approach involves the condensation of 2-methoxybenzaldehyde with an appropriate amine derivative, followed by cyclization and reduction steps to form the diazepane ring. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In terms of safety and handling, it is important to note that while 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all work should be conducted in a well-ventilated area or fume hood.

The physicochemical properties of 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Clinical trials involving 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride are currently underway to further evaluate its safety and efficacy as a therapeutic agent. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully understand its potential benefits and any potential side effects.

In conclusion, 4-(2-Methoxyphenyl)-1,4-diazepan-5-one hydrochloride (CAS No. 2097971-46-3) represents an exciting area of research in medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents for mood disorders and neurodegenerative diseases. Ongoing research efforts will continue to elucidate its mechanisms of action and optimize its use in clinical settings.